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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396 Get Quote

Disclaimer: Specific health and safety data for 2-Fluorobenzeneethanethiol is not readily

available in the public domain. The following guide is based on information for structurally

related compounds, including fluorinated and nitrated benzene thiols, and should be used as a

preliminary reference for handling similar molecules. All procedures should be conducted with

the utmost caution in a controlled laboratory setting by trained professionals.

Hazard Identification and Classification
Due to the lack of specific data for 2-Fluorobenzeneethanethiol, a definitive hazard

classification cannot be provided. However, based on analogous compounds, it is prudent to

treat this chemical as hazardous. Related compounds exhibit properties such as being

flammable liquids and vapors, toxic if swallowed, in contact with skin, or inhaled, and causing

serious eye and skin irritation.[1] Many organosulfur compounds also possess a strong,

unpleasant odor, often described as a stench.[1]

Precautionary Approach: Until empirical data is available, 2-Fluorobenzeneethanethiol should

be handled as a substance with the potential for high toxicity and flammability.

Physical and Chemical Properties
Quantitative physical and chemical data for 2-Fluorobenzeneethanethiol are not available.

The table below presents data for a related compound, 2-Amino-4-fluorobenzenethiol, to

provide an estimation of properties.
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Property Value (for 2-Amino-4-fluorobenzenethiol)

Boiling Point 236.9±20.0 °C (Predicted)[2]

Density 1.319±0.06 g/cm³ (Predicted)[2]

pKa 7.39±0.11 (Predicted)[2]

Handling and Storage
Safe handling and storage are critical to minimize exposure and risk. The following protocols

are recommended based on best practices for handling hazardous thiols and flammable

liquids.

Safe Handling
Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[3]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a face shield to prevent skin and eye contact.

[4]

Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly with soap and water after handling.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and explosion-proof equipment.[4] Ground and bond containers and

receiving equipment to prevent static discharge.

Storage
Container: Store in original, tightly sealed containers.[3]

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids, strong bases, and oxidizing agents.[3][5]
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Inert Atmosphere: For air-sensitive compounds, storage under an inert atmosphere (e.g.,

nitrogen) is recommended.[1]

Emergency Procedures
First Aid Measures

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water and soap.[1] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[1] Water spray may be used to cool closed containers.[1]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[1] Containers may explode when

heated.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[4]

Experimental Protocols
Detailed experimental protocols for the safety and toxicology of 2-Fluorobenzeneethanethiol
are not available. The following are general, hypothetical workflows for assessing key

toxicological endpoints, which would be necessary to establish a comprehensive safety profile.

Logical Workflow for Safety Assessment
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Caption: Logical workflow for assessing the health and safety of a novel chemical.

Signaling Pathway for Cellular Toxicity (Hypothetical)
The following diagram illustrates a hypothetical signaling pathway for cellular toxicity that could

be investigated for 2-Fluorobenzeneethanethiol, focusing on oxidative stress and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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